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Compound of Interest

Compound Name: 2-Ethylethcathinone hydrochloride

Cat. No.: B2827378

Introduction

2-Ethylethcathinone hydrochloride (commonly known as 2-EEC) is a synthetic cathinone
with potential for abuse.[1] As a member of the substituted cathinone class, it is structurally
related to other psychoactive substances.[2] This technical guide provides a comprehensive
overview of the available scientific data on 2-Ethylethcathinone HCI, focusing on its chemical
properties and analytical methodologies. The biological and toxicological properties of this
compound have not been extensively evaluated.[1] This document is intended for researchers,
scientists, and drug development professionals.

It is important to distinguish 2-Ethylethcathinone (2-EEC) from the similarly named compound
2-Ethylmethcathinone (2-EMC). These are distinct chemical entities with different molecular
formulas and weights. This guide pertains specifically to 2-Ethylethcathinone HCI.

Chemical and Physical Data

The fundamental chemical and physical properties of 2-Ethylethcathinone and its hydrochloride
salt are summarized below.
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Property Value Source
2-(ethylamino)-1-(2-

IUPAC Name (ethy - [3]
ethylphenyl)propan-1-one
2-EEC, 2-ethyl-N-

Synonyms [3]

ethylcathinone

Molecular Formula (Base) C13H19NO [3]
Molecular Weight (Base) 205 g/mol [3]
Molecular Formula (HCI Salt) C13H19NO « HCI [1][3]
Molecular Weight (HCI Salt) 241.8 g/mol [1]
Appearance White powder (HCI salt) [3]
Melting Point (HCI Salt) 179.6 °C [3]
Purity >98% [1]
UVmax 250.5 nm, 291.1 nm [3]

Solubility Data

The solubility of 2-Ethylethcathinone HCI in various solvents has been reported as follows.[1]

Solvent Solubility
DMF 10 mg/ml
DMSO 5 mg/ml
Ethanol 20 mg/ml
PBS (pH 7.2) 10 mg/ml

Experimental Protocols

Detailed methodologies for the analysis of 2-Ethylethcathinone HCI are crucial for its

identification and quantification in forensic and research settings.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

o Objective: To determine the chemical structure of the compound.

o Sample Preparation: Dilute the analyte to approximately 5 mg/mL in deuterium oxide (D20)
containing trimethylsilylpropanesulfonate (TSP) as a 0 ppm reference and maleic acid as a
guantitative internal standard.[3]

e Instrument: 400 MHz NMR spectrometer.[3]

e Parameters:
o Spectral Width: At least -3 ppm to 13 ppm.[3]
o Pulse Angle: 90°.[3]

o Delay Between Pulses: 45 seconds.[3]

Gas Chromatography/Mass Spectrometry (GC/IMS)

o Objective: To separate and identify 2-Ethylethcathinone from a sample matrix.

o Sample Preparation: Prepare a solution of the analyte at approximately 4 mg/mL (base
equivalent) after extraction into chloroform.[3]

 Instrument: Agilent gas chromatograph with a mass selective detector (MSD) or equivalent.

[3]

o Chromatographic Conditions:

o

Column: DB-1 MS (or equivalent), 30 m x 0.25 mm x 0.25 um.[3]

[¢]

Carrier Gas: Helium at a flow rate of 1 mL/min.[3]

[¢]

Injector Temperature: 280°C.[3]

o

Injection: 1 pL with a split ratio of 25:1.[3]

e Mass Spectrometry Parameters:
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o Mass Scan Range: 30-550 amu.[3]
o Retention Time: Approximately 7.949 min under the specified conditions.[3]

Visualizations
Logical Relationship of 2-Ethylethcathinone

The following diagram illustrates the classification of 2-Ethylethcathinone within the broader
context of psychoactive substances.

Classification of 2-Ethylethcathinone
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Classification of 2-Ethylethcathinone.
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Experimental Workflow for Analysis

This diagram outlines the general workflow for the analytical identification of 2-
Ethylethcathinone HCI.
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Analytical Workflow for 2-Ethylethcathinone HCI
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Analytical workflow for 2-Ethylethcathinone HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b2827378?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/11199/2-ethylethcathinone-(hydrochloride)
https://pmc.ncbi.nlm.nih.gov/articles/PMC9000803/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9000803/
https://swgdrug.org/Monographs/2-EEC.pdf
https://www.benchchem.com/product/b2827378#molecular-formula-of-2-ethylethcathinone-hcl
https://www.benchchem.com/product/b2827378#molecular-formula-of-2-ethylethcathinone-hcl
https://www.benchchem.com/product/b2827378#molecular-formula-of-2-ethylethcathinone-hcl
https://www.benchchem.com/product/b2827378#molecular-formula-of-2-ethylethcathinone-hcl
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2827378?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2827378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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